Cas no 1805343-69-4 (5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid)
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid
-
- Inchi: 1S/C7H5ClF2N2O2/c8-4-3(6(9)10)2(11)1-12-5(4)7(13)14/h1,6H,11H2,(H,13,14)
- InChI Key: OGQBOPSPGRQUFG-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=NC=C(C=1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 230
- XLogP3: 1.3
- Topological Polar Surface Area: 76.2
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A025020517-500mg |
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid |
1805343-69-4 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A025020517-1g |
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid |
1805343-69-4 | 97% | 1g |
$1,713.60 | 2022-04-01 |
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid
Research Brief on 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805343-69-4)
5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805343-69-4) is a novel pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a key candidate for further drug development.
The synthesis of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity and reproducibility.
In terms of biological activity, 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid has demonstrated potent inhibitory effects against specific enzymatic targets. Recent in vitro studies have revealed its efficacy in modulating key pathways involved in inflammation and oncology. For instance, the compound has shown selective inhibition of certain kinases, which are critical in the regulation of cell proliferation and survival. These findings suggest its potential as a lead compound for the development of kinase inhibitors in cancer therapy.
Further investigations into the pharmacokinetic properties of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid have highlighted its favorable absorption and distribution profiles. Preclinical studies in animal models have indicated good oral bioavailability and minimal toxicity, making it a viable candidate for further clinical evaluation. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.
The mechanism of action of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid is under active investigation. Preliminary data suggest that it interacts with specific binding sites on target proteins, leading to conformational changes that inhibit their activity. Molecular docking studies have provided insights into these interactions, offering a structural basis for the design of more potent analogs. These computational approaches, combined with experimental validation, are paving the way for rational drug design.
Despite the promising results, challenges remain in the development of 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid as a therapeutic agent. Issues such as scale-up synthesis, formulation stability, and long-term safety need to be addressed. Ongoing research is focused on optimizing the compound's properties to overcome these hurdles and accelerate its transition from the laboratory to clinical trials.
In conclusion, 5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling subject for further research. As studies continue to unravel its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.
1805343-69-4 (5-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)